Cas no 368-48-9 (2-(Trifluoromethyl)pyridine)
2-(Trifluoromethyl)pyridine is a fluorinated heterocyclic compound characterized by a pyridine ring substituted with a trifluoromethyl group at the 2-position. This structural feature imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical, agrochemical, and material science applications. The trifluoromethyl group enhances lipophilicity and metabolic stability, contributing to its utility in drug design. Its reactivity allows for further functionalization, enabling the synthesis of complex derivatives. The compound is also employed in catalysis and as a building block for specialty chemicals. High purity grades are available to meet stringent research and industrial requirements.
2-(Trifluoromethyl)pyridine structure
Product Name:2-(Trifluoromethyl)pyridine
CAS No:368-48-9
MF:C6H4F3N
MW:147.097871780396
MDL:MFCD02183562
CID:37099
PubChem ID:136199
Update Time:2025-10-14
2-(Trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Trifluoromethyl)pyridine
- alpha,alpha,alpha-Trifluoro-2-picoline
- 6-trifluoromethylpyridine
- o-Trifluormethylpyridine
- 2-trifluoromethylpyridine
- 2-Trifluoromethyl-pyridine
- Pyridine, (trifluoromethyl)-
- trifluoromethylpyridine
- 2-(1,1,1-Trifluoromethyl)pyridine
- 2-Trifluoromethyl Pyridine
- 2-(CF3)-pyridine
- trifluoromethyl pyridine
- (trifluoromethyl)pyridine
- a,a,a-Trifluoro-2-picoline
- 2-(trifluoromethyl)-pyridine
- Pyridine, 2-(trifluoromethyl)-
- ATRQEC
- A6341
- DTXSID50190268
- Q-101468
- CS-D1741
- FT-0650775
- BP-10524
- AC-14614
- SY006004
- 2-(Trifluoromethyl)pyridine, 97%
- AKOS005063719
- MB02365
- MFCD02183562
- BRQZOOWELDMGOE-UHFFFAOYSA-N
- 368-48-9
- SCHEMBL84051
- EN300-104803
- T2683
- DS-0572
- FT-0608977
- AM20070015
- TS-01913
- DB-027501
- 626-032-0
-
- MDL: MFCD02183562
- Inchi: 1S/C6H4F3N/c7-6(8,9)5-3-1-2-4-10-5/h1-4H
- InChI Key: ATRQECRSCHYSNP-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=CN=1)(F)F
- BRN: 3112
Computed Properties
- Exact Mass: 147.03000
- Monoisotopic Mass: 147.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 12.9
Experimental Properties
- Color/Form: Colorless to Yellow Liquid
- Density: 1.275 g/mL at 25 °C
- Boiling Point: 139-141 °C
- Flash Point: Fahrenheit: 107.6 ° f
Celsius: 42 ° c - Refractive Index: n20/D 1.419
- Solubility: Soluble in most organic solvents.
- PSA: 12.89000
- LogP: 2.10040
- Solubility: Not available
2-(Trifluoromethyl)pyridine Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H226,H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:UN 1993 3/PG 3
- WGK Germany:3
- Hazard Category Code: 10-36/37/38
- Safety Instruction: S16-S26-S36
-
Hazardous Material Identification:
- Packing Group:III
- Hazard Level:3
- Safety Term:3
- Packing Group:III
- Risk Phrases:R10; R36/37/38
- HazardClass:3
- PackingGroup:III
- Storage Condition:2-8 °C
2-(Trifluoromethyl)pyridine Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(Trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009394-5g |
2-(Trifluoromethyl)pyridine |
368-48-9 | 98% | 5g |
£13.00 | 2022-03-01 | |
| Fluorochem | 009394-10g |
2-(Trifluoromethyl)pyridine |
368-48-9 | 98% | 10g |
£20.00 | 2022-03-01 | |
| Fluorochem | 009394-25g |
2-(Trifluoromethyl)pyridine |
368-48-9 | 98% | 25g |
£44.00 | 2022-03-01 | |
| Fluorochem | 009394-100g |
2-(Trifluoromethyl)pyridine |
368-48-9 | 98% | 100g |
£147.00 | 2022-03-01 | |
| AstaTech | 59946-5/G |
2-TRIFLUOROMETHYL-PYRIDINE |
368-48-9 | 97% | 5g |
$30 | 2023-09-16 | |
| AstaTech | 59946-25/G |
2-TRIFLUOROMETHYL-PYRIDINE |
368-48-9 | 97% | 25g |
$48 | 2023-09-16 | |
| AstaTech | 59946-4*25/G |
2-TRIFLUOROMETHYL-PYRIDINE |
368-48-9 | 97% | 4*25/G |
$150 | 2022-06-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T122680-250mg |
2-(Trifluoromethyl)pyridine |
368-48-9 | 98% | 250mg |
¥29.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T122680-100g |
2-(Trifluoromethyl)pyridine |
368-48-9 | 98% | 100g |
¥1718.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T122680-1g |
2-(Trifluoromethyl)pyridine |
368-48-9 | 98% | 1g |
¥33.90 | 2023-08-31 |
2-(Trifluoromethyl)pyridine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:368-48-9)2-(三氟甲基)吡啶
Order Number:LE3420973
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
Price ($):discuss personally
Email:18501500038@163.com
2-(Trifluoromethyl)pyridine Related Literature
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1. Pyridine elaboration through organometallic intermediates: regiochemical control and completenessManfred Schlosser,Florence Mongin Chem. Soc. Rev. 2007 36 1161
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David E. Stephens,Gabriel Chavez,Martin Valdes,Monica Dovalina,Hadi D. Arman,Oleg V. Larionov Org. Biomol. Chem. 2014 12 6190
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Lei Xu,Shengqing Zhu,Liping Huo,Fan Chen,Wei Yu,Lingling Chu Org. Chem. Front. 2021 8 2924
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4. One-pot synthesis of 2-(trifluoromethyl)pyridines from N-silyl-1-aza-allyl anions with trifluoroacetylketene diethyl ketal or (E?)-1,1,1-trifluoro-4-phenylbut-3-en-2-oneTakeo Konakahara,Marhaba Hojahmat,Sanae Tamura J. Chem. Soc. Perkin Trans. 1 1999 2803
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Da-Liang Zhu,Hong-Xi Li,Ze-Ming Xu,Hai-Yan Li,David J. Young,Jian-Ping Lang Org. Chem. Front. 2019 6 2353
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:368-48-9)2-(三氟甲基)吡啶
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry